Cas no 1352525-64-4 (2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352525-64-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5159446
• Update Time: 2025-09-25

2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• 2-(2-Hydroxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• 1-Pyrrolidinecarboxaldehyde, 2-(1,2-dihydro-2-oxo-3-pyridinyl)-

• Inchi： 1S/C10H12N2O2/c13-7-12-6-2-4-9(12)8-3-1-5-11-10(8)14/h1,3,5,7,9H,2,4,6H2,(H,11,14)
• InChI Key： GGOITUFZWWOUMT-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC=CNC1=O

Additional information on 2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

Comprehensive Overview of 2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352525-64-4)

In the realm of organic chemistry and pharmaceutical research, 2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352525-64-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyridinone and pyrrolidine moieties, is a subject of interest for researchers exploring novel drug candidates and biochemical pathways. Its carbaldehyde functional group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The molecular structure of 2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde combines a dihydropyridinone ring with a pyrrolidine scaffold, which is often found in bioactive molecules. This combination is particularly appealing for medicinal chemists aiming to develop compounds with improved pharmacokinetic properties. Recent studies have highlighted its potential role in modulating enzymatic activity, which aligns with the growing demand for targeted therapies and precision medicine.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for 2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde?" The answer lies in multi-step organic synthesis, often starting from readily available pyridine derivatives. Researchers have reported successful routes involving condensation reactions, oxidation, and cyclization steps, which are optimized for yield and purity. These methods are critical for scaling up production while maintaining the compound's integrity.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of 2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde. Understanding how subtle modifications to its structure affect biological activity is essential for drug discovery. For instance, the carbaldehyde group can be further functionalized to create Schiff bases or hydrazones, expanding its utility in designing enzyme inhibitors or receptor ligands.

From an industrial perspective, the demand for high-purity intermediates like this compound is rising, driven by advancements in biopharmaceuticals and agrochemicals. Its CAS No. 1352525-64-4 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking and compliance. Companies specializing in custom synthesis often list this compound in their portfolios, catering to the needs of academic and industrial researchers.

Environmental and safety considerations are also paramount when working with 2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde. While it is not classified as hazardous, proper handling protocols are recommended to avoid exposure. This aligns with the broader trend of green chemistry, where researchers prioritize sustainable and safer synthetic methods.

In summary, 2-(2-Oxo-1,2-dihydro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352525-64-4) stands out as a promising compound in modern chemistry. Its structural complexity, synthetic versatility, and potential applications in drug development make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the next generation of therapeutic and industrial innovations.